Cas no 20897-51-2 (Benzothiazole,2-(fluoromethyl)-6-methoxy-)

• Product Name: Benzothiazole,2-(fluoromethyl)-6-methoxy-
• CAS No: 20897-51-2
• MF: C₉H₈FNOS
• MW: 197.22932434082
• CID: 241751
• Update Time: 2024-01-26

Benzothiazole,2-(fluoromethyl)-6-methoxy- Chemical and Physical Properties

Names and Identifiers

• Benzothiazole,2-(fluoromethyl)-6-methoxy-
• Benzothiazole, 2-(fluoromethyl)-6-methoxy- (8CI)
• Benzothiazole, 2-(fluoromethyl)-6-methoxy-

• Inchi： 1S/C9H8FNOS/c1-12-6-2-3-7-8(4-6)13-9(5-10)11-7/h2-4H,5H2,1H3
• InChI Key： IIOMBWQPFUWWHE-UHFFFAOYSA-N
• SMILES： S1C2=CC(OC)=CC=C2N=C1CF

Computed Properties

• Exact Mass: 197.03114
• Monoisotopic Mass: 197.031
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 181
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 50.4A^2

Experimental Properties

• Density: 1.297±0.06 g/cm3(Predicted)
• Boiling Point: 292.8±20.0 °C(Predicted)
• PSA: 22.12
• pka: 1.09±0.10(Predicted)